2-{[3-(Dimethylamino)propyl]amino}nicotinic acid hydrochloride

• IUPAC Name: 2-[3-(dimethylamino)propylamino]pyridine-3-carboxylic acid;hydrochloride
• InChI: InChI=1S/C11H17N3O2.ClH/c1-14(2)8-4-7-13-10-9(11(15)16)5-3-6-12-10;/h3,5-6H,4,7-8H2,1-2H3,(H,12,13)(H,15,16);1H
• InChI Key: LMDPOPNTUIBIER-UHFFFAOYSA-N
• Canonical SMILES: CN(C)CCCNC1=C(C=CC=N1)C(=O)O.Cl
• Molecular Formula: C11H18ClN3O2
• Molecular Weight: 259.73 g/mol
• CAS RN: 1220017-34-4

Description

2-{[3-(Dimethylamino)propyl]amino}nicotinic acid hydrochloride (DMNPAH) is a synthetic derivative of nicotinic acid, also known as vitamin B3. It is an important compound in many scientific research applications, due to its unique properties and ability to interact with various biological systems. DMNPAH is a versatile compound that can be used in a variety of biochemical and physiological studies, and has been the subject of numerous studies.

Scientific Research Applications

Synthesis and Biological Activity

2-{[3-(Dimethylamino)propyl]amino}nicotinic acid hydrochloride is used in the synthesis of novel compounds with potential biological activity. For instance, its reaction with N-protected L-amino acids leads to the formation of compounds that have shown antimicrobial activity. These synthesized compounds have been tested against bacteria like S. aureus and E. coli, showing activity comparable to that of ampicillin in some cases (Khattab, 2005).

Chemical Synthesis

This chemical is also involved in reactions leading to the synthesis of various other compounds. It has been used in the synthesis of basic 3‐(1‐acylaminobenzyl)‐2H‐1‐benzopyran‐2‐ones and other complex molecules, demonstrating its versatility in chemical synthesis (Bojilova & Ivanova, 1991).

Corrosion Inhibition

Another application of this compound is in corrosion inhibition. Studies have shown that derivatives of 2-{[3-(Dimethylamino)propyl]amino}nicotinic acid hydrazide are effective as corrosion inhibitors for metals like mild steel in acidic environments. This application is significant in industrial settings to protect metal infrastructure (Singh et al., 2016).

Structural Diversity in Chemistry

It is also instrumental in generating structurally diverse libraries of compounds. For instance, its derivative, 3-Dimethylamino-1-(thiophen-2-yl)propan-1-one hydrochloride, has been used as a starting material in alkylation and ring closure reactions. These reactions have produced various compounds, including dithiocarbamates, thioethers, and different types of azoles (Roman, 2013).

Pharmaceutical Research

In pharmaceutical research, derivatives of this compound have been synthesized and evaluated for potential antidepressant effects. Various analogues have been created and tested for their pharmacological properties, showing promising results in animal models of depression (Clark et al., 1979).

Mechanism of Action

Target of Action

The primary target of 2-{[3-(Dimethylamino)propyl]amino}nicotinic acid hydrochloride is the carboxyl group . This compound is a zero-length crosslinker used to couple carboxyl groups to primary amines .

Mode of Action

This compound interacts with its targets by forming an active intermediate with the carboxyl group under conditions where the pH value is 4.7-6.0 . This intermediate then reacts with primary amines .

Biochemical Pathways

The affected biochemical pathway involves the formation of amide bonds in peptide synthesis . This compound has been used in various applications, such as forming amide bonds in peptide synthesis, connecting haptens to carrier proteins to form immunogens, labeling nucleic acids through the 5’ phosphate group, and constructing biomolecules’ amine-reactive NHS esters .

Pharmacokinetics

It’s known that the intermediate formed in the reaction is unstable in aqueous solutions, so the two-step coupling procedure relies on n-hydroxysuccinimide (nhs) for stabilization .

Result of Action

The result of the action of this compound is the formation of amide bonds, which are crucial in the structure and function of proteins . This compound also enables the labeling of nucleic acids and the construction of amine-reactive NHS esters in biomolecules .

Action Environment

The action of this compound is influenced by environmental factors such as pH. The reactivity of this compound with carboxyl groups to form an active intermediate occurs optimally at a pH of 4.7-6.0 . The stability of the intermediate in aqueous solutions also affects the compound’s action, efficacy, and stability .

Biochemical Analysis

Biochemical Properties

2-{[3-(Dimethylamino)propyl]amino}nicotinic acid hydrochloride plays a significant role in biochemical reactions. It interacts with various enzymes, proteins, and other biomolecules. For instance, it has been observed to interact with nicotinic acid receptors, which are involved in lipid metabolism and energy production . The nature of these interactions includes binding to the active sites of enzymes, thereby influencing their activity and function.

Cellular Effects

This compound affects various types of cells and cellular processes. It influences cell function by modulating cell signaling pathways, gene expression, and cellular metabolism. For example, it has been shown to activate certain signaling pathways that are crucial for cell growth and differentiation . Additionally, it can alter gene expression patterns, leading to changes in cellular behavior and function.

Molecular Mechanism

The molecular mechanism of action of this compound involves binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression. This compound binds to specific receptors on the cell surface, triggering a cascade of intracellular events that result in the activation or inhibition of various enzymes . These interactions can lead to alterations in cellular processes such as metabolism, proliferation, and apoptosis.

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound change over time. The compound’s stability and degradation are critical factors that influence its long-term effects on cellular function. Studies have shown that it remains stable under certain conditions, but can degrade over time, leading to a decrease in its efficacy . Long-term exposure to this compound has been associated with changes in cellular metabolism and function.

Dosage Effects in Animal Models

The effects of this compound vary with different dosages in animal models. At low doses, it has been observed to have beneficial effects on lipid metabolism and energy production . At high doses, it can exhibit toxic or adverse effects, including liver damage and oxidative stress . These threshold effects highlight the importance of dosage optimization in therapeutic applications.

Metabolic Pathways

This compound is involved in several metabolic pathways. It interacts with enzymes such as nicotinic acid phosphoribosyltransferase, which plays a role in the biosynthesis of NAD+ . This interaction can affect metabolic flux and metabolite levels, leading to changes in cellular energy production and redox balance.

Transport and Distribution

The transport and distribution of this compound within cells and tissues involve specific transporters and binding proteins. It is transported across cell membranes by facilitated diffusion and accumulates in tissues with high metabolic activity . This localization is crucial for its biological activity and therapeutic potential.

Subcellular Localization

This compound is localized in specific subcellular compartments, including the cytoplasm and mitochondria . This subcellular localization is directed by targeting signals and post-translational modifications that ensure its proper distribution within the cell. The activity and function of this compound are influenced by its localization, as it interacts with various biomolecules within these compartments.